Cas no 4576-89-0 (5-BroMoisothiazole-3-carboxylic acid)
4576-89-0 structure
Product Name:5-BroMoisothiazole-3-carboxylic acid
CAS No:4576-89-0
MF:C4H2BrNO2S
MW:208.033178806305
MDL:MFCD24480225
CID:3027957
PubChem ID:59587829
Update Time:2024-12-31
5-BroMoisothiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-BroMoisothiazole-3-carboxylic acid
- 3-Isothiazolecarboxylic acid, 5-bromo-
- 5-bromo-1,2-thiazole-3-carboxylic acid
- 5-Bromo-isothiazole-3-carboxylic acid
-
- MDL: MFCD24480225
- Inchi: 1S/C4H2BrNO2S/c5-3-1-2(4(7)8)6-9-3/h1H,(H,7,8)
- InChI Key: MMNLXTLLKYNGSQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)O)=NS1
Computed Properties
- Exact Mass: 206.89896g/mol
- Monoisotopic Mass: 206.89896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 2.062±0.06 g/cm3(Predicted)
- Boiling Point: 225.0±38.0 °C(Predicted)
- pka: 3.13±0.10(Predicted)
5-BroMoisothiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D972041-100mg |
5-Bromo-isothiazole-3-carboxylic acid |
4576-89-0 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | D972041-250mg |
5-Bromo-isothiazole-3-carboxylic acid |
4576-89-0 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | D972041-500mg |
5-Bromo-isothiazole-3-carboxylic acid |
4576-89-0 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D972041-1g |
5-Bromo-isothiazole-3-carboxylic acid |
4576-89-0 | 95% | 1g |
$1675 | 2024-07-28 | |
| eNovation Chemicals LLC | D972041-5g |
5-Bromo-isothiazole-3-carboxylic acid |
4576-89-0 | 95% | 5g |
$6705 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642379-50mg |
5-Bromoisothiazole-3-carboxylic acid |
4576-89-0 | 98% | 50mg |
¥3721 | 2024-12-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642379-100mg |
5-Bromoisothiazole-3-carboxylic acid |
4576-89-0 | 98% | 100mg |
¥4586 | 2024-12-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642379-250mg |
5-Bromoisothiazole-3-carboxylic acid |
4576-89-0 | 98% | 250mg |
¥6888 | 2024-12-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642379-500mg |
5-Bromoisothiazole-3-carboxylic acid |
4576-89-0 | 98% | 500mg |
¥12448 | 2024-12-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642379-1g |
5-Bromoisothiazole-3-carboxylic acid |
4576-89-0 | 98% | 1g |
¥5200.00 | 2025-03-12 |
5-BroMoisothiazole-3-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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